2-Bromo-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

• Molecular Formula: C11H9BrN2O
• Molecular Weight: 265.11 g/mol
• IUPAC Name: 2-bromo-6-(4-methylpyrazol-1-yl)benzaldehyde
• InChI: InChI=1S/C11H9BrN2O/c1-8-5-13-14(6-8)11-4-2-3-10(12)9(11)7-15/h2-7H,1H3
• InChI Key: NEUNPVJUEJOCGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)C2=C(C(=CC=C2)Br)C=O

Description

2-Bromo-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (C₁₁H₉BrN₂O, MW 265.11) is a brominated benzaldehyde derivative featuring a 4-methylpyrazole substituent at the 6-position of the aromatic ring. This compound is of interest in medicinal chemistry and materials science due to its hybrid structure combining a reactive aldehyde group, a bromine atom (enhancing electrophilicity), and a heterocyclic pyrazole moiety (known for hydrogen-bonding capabilities) .

Preparation Methods

Method Overview:

This approach involves the selective bromination of a precursor bearing the pyrazole and aldehyde functionalities. The key is to introduce bromine at the second position of the benzene ring without affecting other reactive sites.

Reaction Conditions:

• Reagents: Bromine (Br₂) or N-bromosuccinimide (NBS)
• Solvent: Dichloromethane (DCM) or acetonitrile (MeCN)
• Temperature: Controlled, typically 0°C to room temperature
• Catalysts: None typically required, but a radical initiator like AIBN can be used for enhanced selectivity

Procedure:

• Dissolve 6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde in DCM.
• Cool the solution to 0°C.
• Add NBS slowly while maintaining stirring.
• Allow the reaction to proceed at room temperature for several hours.
• Quench with water, extract the organic layer, and wash with sodium bicarbonate solution.
• Purify via recrystallization or chromatography.

Key Notes:

• Selectivity is achieved by controlling temperature and reagent equivalents.
• The aldehyde group is sensitive to oxidation; thus, reaction conditions are optimized to prevent side reactions.

Multi-Step Synthesis via Nucleophilic Substitution and Functional Group Transformation

Method Overview:

This method involves initial synthesis of a pyrazole-substituted benzaldehyde followed by selective bromination.

Stepwise Process:

• Pyrazole Formation: Condense hydrazine derivatives with β-ketoesters or α,β-unsaturated carbonyl compounds to form pyrazole rings.
• Attachment to Benzaldehyde: Use nucleophilic substitution or condensation reactions to attach the pyrazole moiety at the 6-position.
• Bromination: Conduct regioselective bromination at the 2-position of the aromatic ring as described above.

Reaction Conditions:

• Pyrazole synthesis: Reflux in ethanol or acetic acid
• Attachment step: Condensation in the presence of acid catalysts
• Bromination: As detailed in section 1

Industrial-Scale Considerations

For large-scale production, the process involves:

• Continuous flow bromination to enhance safety and control
• Use of high-purity reagents to ensure product consistency
• Purification via recrystallization or chromatography
• Strict temperature and reaction time controls to prevent over-bromination or side reactions

Data Summary Table: Preparation Methods

Method	Key Reactions	Reagents	Conditions	Advantages	Limitations
Bromination of precursor	Electrophilic aromatic substitution	Br₂ or NBS	0°C to RT, DCM	Simple, direct	Regioselectivity control needed
Cross-coupling	Suzuki-Miyaura coupling	Halogenated benzaldehyde + pyrazole derivative	80–120°C, inert atmosphere	High regioselectivity	Requires palladium catalyst
Multi-step synthesis	Pyrazole formation + substitution	Hydrazine derivatives + aldehydes	Reflux, acid catalysis	Versatile	Longer process, multiple steps
Industrial scale	Continuous flow bromination	Brominating agents	Controlled temperature	Safe, scalable	Equipment intensive

Chemical Reactions Analysis

Types of Reactions: 2-Bromo-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction Reactions: The aldehyde group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Common Reagents and Conditions:

Substitution: Nucleophiles like amines or thiols, solvents like ethanol or dimethylformamide (DMF), and catalysts like palladium on carbon.

Oxidation: Potassium permanganate in aqueous solution, chromium trioxide in acetic acid.

Reduction: Sodium borohydride in methanol, lithium aluminum hydride in ether.

Major Products:

Substitution: 2-Amino-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde, 2-Thio-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde.

Oxidation: 2-Bromo-6-(4-methyl-1H-pyrazol-1-yl)benzoic acid.

Reduction: 2-Bromo-6-(4-methyl-1H-pyrazol-1-yl)benzyl alcohol.

Scientific Research Applications

2-Bromo-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of various pharmacologically active compounds, including potential anticancer and anti-inflammatory agents.

Materials Science: The compound can be used in the development of novel materials with specific electronic or optical properties.

Biological Studies: It serves as a probe in biochemical assays to study enzyme interactions and cellular pathways.

Industrial Applications: It is utilized in the synthesis of specialty chemicals and advanced materials for various industrial applications.

Mechanism of Action

The mechanism of action of 2-Bromo-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde depends on its specific application. In medicinal chemistry, it may act by interacting with specific molecular targets such as enzymes or receptors, modulating their activity. The pyrazole ring is known to interact with various biological targets, potentially inhibiting or activating specific pathways. The bromine atom can also participate in halogen bonding, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Isomers and Positional Effects

2-Bromo-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde (CAS 1934518-98-5, C₁₁H₉BrN₂O) differs only in the position of the methyl group on the pyrazole ring (3-methyl vs. 4-methyl). This subtle change alters steric and electronic properties:

• Electronic Effects : The methyl group’s position influences electron density distribution on the pyrazole ring, which could modulate binding affinity in biological targets (e.g., kinases or enzymes) .

Compound	Pyrazole Substituent Position	Molecular Weight	Key Features
Target Compound	4-methyl	265.11	Optimal balance of steric/electronic effects
3-Methyl Isomer	3-methyl	265.11	Increased steric hindrance

Heterocyclic Substitution Variants

2-Bromo-6-(piperidin-1-yl)benzaldehyde (CAS 1375068-93-1, C₁₂H₁₄BrNO) replaces the pyrazole with a piperidine group. Key differences include:

• Hydrogen-Bonding Capacity : Pyrazole’s NH group enables hydrogen bonding, absent in piperidine derivatives, which may enhance interactions with biological targets .

Compound	Heterocycle	Hydrogen-Bonding Sites	Molecular Weight
Target Compound	Pyrazole (4-methyl)	1 (NH)	265.11
Piperidine Analog	Piperidine	0	268.15

Brominated Benzaldehyde Derivatives

5-Bromo-4-fluoro-2-hydroxybenzaldehyde (from ) highlights the impact of additional substituents:

• Electron-Withdrawing Groups (EWGs) : Bromine and fluorine increase the aldehyde’s electrophilicity, accelerating reactions like condensations. The hydroxyl group introduces hydrogen-bonding capacity, improving aqueous solubility .
• Biological Activity: Fluorinated analogs often exhibit enhanced metabolic stability and bioavailability compared to non-fluorinated derivatives .

Compound	Substituents	Key Functional Groups
Target Compound	Br, 4-methylpyrazole	Aldehyde, pyrazole
5-Bromo-4-fluoro-2-hydroxy	Br, F, OH	Aldehyde, hydroxyl

Toxicological Considerations

While benzaldehyde () is widely used in flavorings, its genotoxicity in zebrafish (micronucleus assay) underscores the need for caution in aldehyde-containing compounds. The target compound’s bromine and pyrazole groups may mitigate or exacerbate toxicity, requiring specific evaluation .

Biological Activity

2-Bromo-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde is a synthetic organic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This compound features a bromine atom and a pyrazole moiety attached to a benzaldehyde structure, making it a potential candidate for various therapeutic applications.

• Molecular Formula : C11H9BrN2O
• Molecular Weight : 265.11 g/mol
• IUPAC Name : 2-bromo-6-(4-methylpyrazol-1-yl)benzaldehyde
• Canonical SMILES : CC1=CN(N=C1)C2=CC(=C(C=C2)C=O)Br

Synthesis

The synthesis of 2-Bromo-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde typically involves multi-step reactions, including the introduction of the bromine and pyrazole functionalities. The compound can be synthesized through methods such as the condensation of appropriate pyrazole derivatives with substituted benzaldehydes under controlled conditions to optimize yield and purity.

Antimicrobial Properties

Research indicates that compounds with pyrazole rings, including 2-Bromo-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde, exhibit significant antimicrobial activity. For example, studies have shown that similar pyrazole derivatives can effectively inhibit the growth of various bacteria and fungi, suggesting potential applications in treating infections .

Antileishmanial and Antimalarial Activity

This compound has shown promise as an antileishmanial and antimalarial agent. Pyrazole derivatives are known for their ability to interact with specific biological targets, potentially leading to therapeutic effects against parasitic diseases. Further pharmacological studies are necessary to elucidate its mechanisms and efficacy in these contexts.

Anti-inflammatory Effects

The anti-inflammatory activity of pyrazole derivatives is well-documented. For instance, some studies have highlighted that modifications in the pyrazole structure can enhance anti-inflammatory properties, making compounds like 2-Bromo-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde candidates for further investigation in inflammatory disease models .

The mechanism of action for 2-Bromo-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde is believed to involve binding to specific enzymes or receptors, modulating their activity. The presence of the bromine atom and the pyrazole ring may influence its binding affinity and specificity, while the aldehyde group can participate in covalent interactions with target biomolecules, leading to stable adduct formation.

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Unique Aspects
2-Bromo-4-(1H-pyrazol-1-yl)benzaldehyde	Lacks methyl group on pyrazole	Different reactivity due to structural variations
4-(3-Methyl-1H-pyrazol-1-yl)benzaldehyde	Lacks bromo substituent	Potentially different biological activity
2-Chloro-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde	Contains chlorine instead of bromine	Variations in reactivity and stability

The unique combination of both bromo and pyrazole groups in 2-Bromo-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde contributes distinct reactivity patterns and biological activities compared to similar compounds, making it a valuable subject for further exploration in synthetic chemistry and pharmacology .

Case Studies

Several case studies have explored the biological activity of pyrazole derivatives, including:

• Anti-inflammatory Studies : A series of substituted pyrazoles were evaluated for COX inhibition, revealing that certain modifications significantly enhance anti-inflammatory effects compared to traditional NSAIDs like celecoxib .
• Neuroprotective Effects : Research on related compounds has demonstrated neuroprotective properties, suggesting potential applications in treating neurodegenerative diseases like Alzheimer's .
• Antimicrobial Efficacy : Studies have shown that specific halogenated pyrazoles exhibit potent antimicrobial activities against both Gram-positive and Gram-negative bacteria, highlighting their therapeutic potential .

Q & A

Q. What are the optimal synthetic routes for preparing 2-bromo-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde?

• Methodological Answer : The compound can be synthesized via Pd-catalyzed cross-coupling (e.g., Suzuki-Miyaura) between 2-bromo-6-iodobenzaldehyde and 4-methyl-1H-pyrazole, leveraging the bromo group as a directing/leaving group. Alternatively, nucleophilic aromatic substitution (SNAr) may be employed, though steric hindrance at the ortho position may necessitate elevated temperatures (80–120°C) and polar aprotic solvents (DMF, DMSO). Evidence from analogous pyrazole-benzaldehyde derivatives suggests yields of 60–75% after column chromatography (silica gel, hexane/ethyl acetate gradient) .

• Key Considerations :
• Use anhydrous conditions to prevent aldehyde oxidation.
• Monitor reaction progress via TLC (Rf ~0.3 in 3:1 hexane/EtOAc).

Q. How should researchers purify and characterize this compound?

• Methodological Answer : Purification typically involves flash chromatography (silica gel, 60–120 mesh) with a hexane/EtOAc gradient (4:1 to 1:1). Recrystallization from ethanol/water (7:3) may enhance purity. Characterization requires:

• 1H/13C NMR : Key signals include the aldehyde proton (δ ~10.2 ppm, singlet) and pyrazole C-H (δ ~7.8–8.1 ppm, doublet).
• HRMS : Expected [M+H]+ at m/z 279.9924 (C11H9BrN2O).
• IR : Aldehyde C=O stretch at ~1700 cm⁻¹ and pyrazole C-N at ~1600 cm⁻¹ .

Q. What safety protocols are critical during handling?

• Methodological Answer : Brominated aldehydes are toxic and irritants . Key precautions:

• Use PPE (nitrile gloves, goggles, lab coat) and work in a fume hood.
• In case of skin contact: Wash with soap/water for 15+ minutes; seek medical attention if irritation persists .
• Store under inert atmosphere (N2/Ar) at 2–8°C to prevent degradation.

Advanced Research Questions

Q. How can SHELX software resolve crystallographic disorders in this compound?

• Methodological Answer : SHELXL is ideal for refining disordered structures due to its TWIN/BASF commands , which model twinning and anisotropic displacement parameters. For example:

• Use SHELXD for phase determination with high-resolution (<1.0 Å) data.
• Apply RIGU restraints to maintain geometric rationality in the pyrazole ring.
• Validate with R1/wR2 convergence (target: R1 < 5%, wR2 < 12%) and check residual density maps (Δρ < 0.5 eÅ⁻³) .

Q. How does the aldehyde group participate in Schiff base formation under varying pH?

• Methodological Answer : The aldehyde reacts with amines (e.g., hydrazines, anilines) to form imine linkages (λmax ~300–400 nm via UV-Vis). Optimize conditions:

• pH 5–6 (acetic acid buffer): Favors nucleophilic attack on the protonated aldehyde.
• Solvent : Use MeOH or EtOH for solubility; monitor by LC-MS.
• Kinetics : Pseudo-first-order rate constants (kobs) can be derived via UV-Vis time scans .

Q. What spectroscopic methods resolve tautomerism in the pyrazole ring?

• Methodological Answer : Tautomeric equilibria (1H-pyrazole ↔ 2H-pyrazole) are detectable via:

• VT-NMR (Variable Temperature): Observe coalescence of pyrazole C-H signals at 25–80°C (ΔG‡ ~60–80 kJ/mol).
• 15N NMR : Chemical shifts at δ ~150–160 ppm (pyrazole N1/N2) indicate tautomer distribution.
• IR : N-H stretches (~3400 cm⁻¹) confirm 1H-pyrazole dominance in solid state .

Q. How to address contradictions between computational and experimental dipole moments?

• Methodological Answer : Discrepancies arise from solvent effects or conformational flexibility. Resolve via:

• DFT Calculations : Optimize geometry at B3LYP/6-311+G(d,p) level with PCM solvent model (e.g., chloroform).
• Experimental Validation : Measure dipole moments in solution (dielectric constant ~4.8) using Stark spectroscopy.
• Statistical Analysis : Apply Bland-Altman plots to assess bias between methods .